Cas no 66715-59-1 (2,3-Dihydro-8-methoxy-4H-1-benzothiopyran-4-one)

• Product Name: 2,3-Dihydro-8-methoxy-4H-1-benzothiopyran-4-one
• CAS No: 66715-59-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 58503
• PubChem ID: 6455354
• Update Time: 2024-03-01

2,3-Dihydro-8-methoxy-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-8-methoxy-4H-1-benzothiopyran-4-one
• 8-methoxy-2,3-dihydrothiochromen-4-one
• DTXSID50216856
• EINECS 266-458-0
• 8-methoxy-3,4-dihydro-2H-1-benzothiopyran-4-one
• 8-methoxythiochroman-4-one
• AKOS010543974
• SCHEMBL7077
• 8-methoxy-2,3-dihydro-4H-thiochromen-4-one
• 66715-59-1
• WJCTYFIAHVFXGY-UHFFFAOYSA-N
• FT-0719252
• 8-methoxy-4-thiochromanone

• Inchi： 1S/C10H10O2S/c1-12-9-4-2-3-7-8(11)5-6-13-10(7)9/h2-4H,5-6H2,1H3
• InChI Key： WJCTYFIAHVFXGY-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=CC=C(C1=2)OC)=O

Computed Properties

• Exact Mass: 194.04015
• Monoisotopic Mass: 194.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.243
• Boiling Point: 344.2°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes